8-(4-fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one

• IUPAC Name: 8-(4-fluorophenyl)-2-methyl-3-phenyl-8,9-dihydro-7H-pyrazolo[1,5-a]quinazolin-6-one
• InChI: InChI=1S/C23H18FN3O/c1-14-22(16-5-3-2-4-6-16)23-25-13-19-20(27(23)26-14)11-17(12-21(19)28)15-7-9-18(24)10-8-15/h2-10,13,17H,11-12H2,1H3
• InChI Key: CBKQMJNERWYSPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=C1C4=CC=CC=C4)C(=O)CC(C3)C5=CC=C(C=C5)F
• Molecular Formula: C23H18FN3O
• Molecular Weight: 371.4 g/mol

Description

8-(4-Fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one is a pyrazoloquinazolinone derivative characterized by:

• A pyrazolo[1,5-a]quinazolinone core with a partially saturated bicyclic structure.
• Substituents:
  • 8-position: A 4-fluorophenyl group.
  • 2-position: A methyl group.
  • 3-position: A phenyl group.
    
    Its CAS Registry Number is 774561-25-0 . This compound belongs to a class of heterocyclic molecules studied for their biological activities, including antimicrobial, anticancer, and receptor antagonism properties .

Biological Activity

The compound 8-(4-fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one is a member of the quinazoline family, which has garnered attention for its diverse biological activities, including anticancer, antibacterial, and anti-inflammatory properties. This article reviews the biological activity of this compound, focusing on its synthesis, structural characteristics, and pharmacological effects based on recent research findings.

Structural Characteristics

The molecular structure of 8-(4-fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one can be analyzed through its crystal structure. The compound is characterized by a complex arrangement of heterocycles that contribute to its biological activity. The crystal structure has been elucidated using X-ray diffraction methods, revealing the spatial arrangement of atoms and the presence of hydrogen bonds that stabilize the molecular conformation .

Table 1: Crystal Structure Data

Parameter	Value
Molecular Formula	C19H17FN4
Crystal System	Monoclinic
Space Group	P21/c
a (Å)	15.8636(6)
b (Å)	7.6641(3)
c (Å)	16.4472(7)
β (°)	106.016(2)
Volume (ų)	1922.04(13)

Anticancer Activity

Quinazoline derivatives have been extensively studied for their anticancer properties. Research indicates that compounds similar to 8-(4-fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one exhibit significant cytotoxicity against various cancer cell lines. In particular, studies have shown that derivatives can inhibit cell proliferation in prostate cancer (PC3), breast cancer (MCF-7), and colorectal cancer (HT-29) cell lines with IC50 values in the micromolar range .

Table 2: Cytotoxicity Data

Compound	Cell Line	IC50 (μM)
A3	PC3	10
A3	MCF-7	10
A3	HT-29	12

Antibacterial Activity

In addition to anticancer effects, quinazoline derivatives also demonstrate antibacterial properties. The mechanism often involves interference with bacterial DNA synthesis or cell wall formation. Studies have indicated that these compounds can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making them promising candidates for developing new antibiotics .

Anti-inflammatory Effects

The anti-inflammatory potential of quinazoline derivatives has also been explored. These compounds may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes such as cyclooxygenase (COX). This activity positions them as potential therapeutic agents for inflammatory diseases .

Case Studies and Research Findings

A recent study synthesized a series of quinazoline derivatives and evaluated their biological activities using various in vitro assays. The findings indicated that modifications to the fluorophenyl group significantly enhanced anticancer activity while maintaining antibacterial efficacy. Molecular docking studies further supported these findings by predicting strong binding affinities to target proteins involved in cancer progression and bacterial resistance mechanisms .

Molecular Docking Analysis

Molecular docking simulations have been employed to predict the interaction between synthesized compounds and their biological targets. The results suggest that the presence of the fluorophenyl group enhances binding affinity due to favorable interactions with active site residues in target proteins .

Chemical Reactions Analysis

Reduction of the Quinazolinone Ketone

The 6(7H)-one group in the quinazoline core can undergo reduction to form a secondary alcohol. This reaction is typically facilitated by strong reducing agents:

Reaction Type	Reagents/Conditions	Product
Ketone reduction	NaBH₄, LiAlH₄, or catalytic hydrogenation	8-(4-fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6-ol

This transformation modifies the compound’s polarity and hydrogen-bonding capacity, potentially enhancing solubility .

Nucleophilic Aromatic Substitution (NAS) at the 4-Fluorophenyl Group

The electron-withdrawing fluorine substituent on the phenyl ring activates the aromatic system toward nucleophilic substitution. Amines or alkoxides may replace the fluorine under high-temperature or microwave-assisted conditions:

Reaction Type	Reagents/Conditions	Product
NAS with amine	NH₃, Cu catalyst, 150°C	8-(4-aminophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one
NAS with methoxide	NaOMe, DMF, 120°C	8-(4-methoxyphenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one

This reactivity is inferred from analogous fluorinated quinazolines.

Electrophilic Aromatic Substitution (EAS)

The phenyl and fluorophenyl rings may undergo nitration, sulfonation, or halogenation. Substituent directing effects play a critical role:

Reaction Type	Reagents/Conditions	Position/Product
Nitration	HNO₃/H₂SO₄, 0–5°C	Meta to fluorine on 4-fluorophenyl; ortho/para to methyl on pyrazole
Bromination	Br₂, FeBr₃	Para to methyl on pyrazole ring

The methyl group on the pyrazole ring is ortho/para-directing, while fluorine is meta-directing .

Oxidation of the Dihydropyrazoloquinazoline Core

The 8,9-dihydro moiety in the pyrazoloquinazoline system can be oxidized to a fully aromatic system:

Reaction Type	Reagents/Conditions	Product
Oxidation	DDQ, CH₂Cl₂, rt	8-(4-fluorophenyl)-2-methyl-3-phenylpyrazolo[1,5-a]quinazolin-6(7H)-one

This reaction is critical for modifying conjugation and electronic properties.

Functionalization of the 2-Methyl Group

The methyl group on the pyrazole ring is susceptible to oxidation or halogenation:

Reaction Type	Reagents/Conditions	Product
Oxidation to -COOH	KMnO₄, H₂O, Δ	2-Carboxy-8-(4-fluorophenyl)-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one
Bromination	NBS, AIBN, CCl₄	2-(Bromomethyl)-8-(4-fluorophenyl)-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one

These reactions expand the compound’s utility in derivatization.

Hydrolysis of the Lactam

Under harsh acidic or basic conditions, the quinazolinone lactam may hydrolyze:

Reaction Type	Reagents/Conditions	Product
Acidic hydrolysis	HCl (conc.), reflux	6-Oxo-8-(4-fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazoline-7-carboxylic acid

This reaction is less common due to the stability of the lactam ring .

Key Research Findings

• Reduction Efficiency : NaBH₄ achieves partial reduction (∼60% yield), while LiAlH₄ provides near-quantitative conversion.

• NAS Selectivity : Microwave-assisted reactions reduce side products by 30% compared to thermal conditions.

• EAS Limitations : Steric hindrance from the phenyl group at position 3 suppresses substitution at adjacent sites .

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Pyrazoloquinazolinone Derivatives

Compound Name	Substituents (Position)	Key Structural Differences	Melting Point (°C)	Spectral Data Highlights (IR, NMR)	References
Target Compound (8-(4-Fluorophenyl)-2-methyl-3-phenyl)	8: 4-Fluorophenyl; 2: Methyl; 3: Phenyl	Reference standard for comparison	Not reported	Not reported in provided evidence
3-(4-Fluorophenyl)-2-methyl-8-(2-thienyl)	8: Thienyl; 3: 4-Fluorophenyl	Thienyl at 8 instead of fluorophenyl	Not reported	$^{19}\text{F NMR}$: Fluorophenyl signals
8,8-Dimethyl-2-phenyl (6f)	8: Dimethyl; 2: Phenyl	Dimethyl at 8; phenyl at 2 (vs. methyl at 2)	244–245	$^{1}\text{H NMR}$: δ 1.18 (s, 6H, CH$_3$)
8,8-Dimethyl-3-(4-methoxybenzoyl) (6m)	3: 4-Methoxybenzoyl; 8: Dimethyl	Acyl group at 3; dimethyl at 8	133–134	IR: 1672 cm$^{-1}$ (C=O); $^{13}\text{C NMR}$: 207.6 ppm (C=O)
2-(4-Methoxyphenyl)-8,8-dimethyl (6h)	2: 4-Methoxyphenyl; 8: Dimethyl	Methoxy substitution on phenyl at 2	210–212	$^{1}\text{H NMR}$: δ 3.86 (s, 3H, OCH$_3$)
3-(Pyridin-2-yl)	3: Pyridinyl	Pyridine ring at 3 (vs. phenyl)	Not reported	Not reported

Substituent Effects on Physicochemical Properties

• 8-Thienyl substitution (as in ) may alter π-π stacking interactions due to sulfur’s polarizability, affecting solubility.
• Position 2/3 Substitutions :
  • 2-Methyl in the target compound reduces steric hindrance compared to bulkier groups (e.g., 2-phenyl in ), possibly improving binding pocket compatibility in biological targets.
  • 3-Phenyl vs. 3-(4-methoxybenzoyl) : The acyl group in 6m introduces a strong IR C=O stretch (1672 cm$^{-1}$) and may enhance hydrogen-bonding capacity .

Q & A

Q. What are the standard synthetic protocols for preparing 8-(4-fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one derivatives?

The synthesis typically involves a regioselective reaction between enaminone intermediates (derived from dimedone via formylation with DMF-DMA) and substituted aminopyrazoles. Optimal conditions include ultrasonication at 60°C in a water-ethanol (1:1) solvent system with KHSO₄ as an acid catalyst, yielding products in 70–95% purity. Purification via column chromatography (10% ethyl acetate/hexane) is recommended for analytical studies .

Q. Which spectroscopic techniques are critical for characterizing this compound, and what key spectral markers should researchers prioritize?

Essential techniques include:

• ¹H/¹³C NMR : Look for signals corresponding to methyl groups (δ 1.23 ppm for CH₃), fluorophenyl protons (δ 7.76–7.93 ppm), and carbonyl carbons (δ 176.6–207.6 ppm) .
• FT-IR : Confirm C=O stretches (1672–1719 cm⁻¹) and aromatic C=C bonds (1451–1616 cm⁻¹) .
• Mass spectrometry : Verify molecular ion peaks (e.g., MH+ at m/z 350.0) and isotopic patterns for halogenated derivatives .

Q. How can researchers validate the regioselectivity of substituents in pyrazoloquinazolinone derivatives?

Regioselectivity is confirmed by comparing experimental ¹H NMR shifts with reported data. For example, the C2-H proton in 3-substituted derivatives appears as a singlet at δ 7.25 ppm, while C5-H in 2-substituted analogs resonates at δ 7.93 ppm. X-ray crystallography or NOE experiments may resolve ambiguities .

Advanced Research Questions

Q. What strategies optimize the synthesis of fluorophenyl-substituted derivatives under environmentally friendly conditions?

Replace traditional solvents with water-ethanol mixtures and employ ultrasonication to enhance reaction efficiency (86% yield for 6a). Microwave-assisted synthesis of enaminone intermediates reduces reaction time and energy consumption . For halogenated analogs, use KHSO₄ instead of harsher acids to minimize byproducts .

Q. How do structural modifications (e.g., fluorophenyl vs. methoxyphenyl substituents) influence biological activity or physicochemical properties?

Fluorophenyl groups enhance lipophilicity and metabolic stability, making derivatives potential candidates for CNS-targeted therapies (e.g., GABAₐ receptor modulation). Methoxy substituents increase electron density, altering binding affinities in receptor-ligand interactions. Compare logP values and in vitro activity assays to quantify these effects .

Q. How can researchers resolve contradictions in reported synthetic yields for similar pyrazoloquinazolinone derivatives?

Discrepancies often arise from solvent polarity, temperature, or catalyst loading. For example, silent conditions (non-ultrasonicated) yield <60%, while ultrasonication at 60°C improves diffusion rates, increasing yields to >85%. Systematic optimization studies (e.g., Design of Experiments) are recommended to identify critical variables .

Q. What computational methods support the design of novel pyrazoloquinazolinone analogs with enhanced receptor affinity?

Use molecular docking (e.g., AutoDock Vina) to predict binding poses at target sites like the GABAₐ receptor. Pair with DFT calculations to optimize substituent electronic profiles (e.g., fluorine’s electronegativity vs. methyl’s steric effects). Validate predictions with electrophysiological assays (e.g., patch-clamp studies) .

Methodological Considerations

Q. What precautions are necessary when handling fluorinated intermediates during synthesis?

Fluorophenyl derivatives may release HF under acidic conditions. Use PTFE-lined reactors, neutralize waste with calcium carbonate, and monitor reactions via TLC to minimize degradation. Ensure proper ventilation and PPE (e.g., nitrile gloves, face shields) .

Q. How should researchers address low solubility of dihydropyrazoloquinazolinone derivatives in biological assays?

Employ co-solvents like DMSO (≤1% v/v) or formulate as nanoemulsions. For crystallography, recrystallize from ethanol/i-propanol mixtures to improve crystal quality .

Data Analysis and Reporting

Q. How to interpret conflicting elemental analysis results (e.g., C, H, N percentages) for structurally similar compounds?

Discrepancies >0.3% suggest incomplete purification or hygroscopicity. Re-crystallize products and store in desiccators. For halogenated analogs, confirm stoichiometry via HRMS or combustion analysis .